Cas no 1261929-64-9 (3-Bromo-5-(3-methylphenyl)phenol)

• Product Name: 3-Bromo-5-(3-methylphenyl)phenol
• CAS No: 1261929-64-9
• MF: C₁₃H₁₁BrO
• MW: 263.129842996597
• MDL: MFCD18316024
• CID: 2764157
• PubChem ID: 53221747
• Update Time: 2025-05-25

3-Bromo-5-(3-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261929-64-9
• DTXSID70686350
• 5-Bromo-3'-methyl[1,1'-biphenyl]-3-ol
• 3-Bromo-5-(3-methylphenyl)phenol, 95%
• MFCD18316024
• 3-BROMO-5-(3-METHYLPHENYL)PHENOL
• 3-Bromo-5-(3-methylphenyl)phenol

• MDL： MFCD18316024
• Inchi： 1S/C13H11BrO/c1-9-3-2-4-10(5-9)11-6-12(14)8-13(15)7-11/h2-8,15H,1H3
• InChI Key： FSQOCAHPBMEGAM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 261.999
• Monoisotopic Mass: 261.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.2

Additional information on 3-Bromo-5-(3-methylphenyl)phenol

Comprehensive Overview of 3-Bromo-5-(3-methylphenyl)phenol (CAS No. 1261929-64-9)

3-Bromo-5-(3-methylphenyl)phenol (CAS No. 1261929-64-9) is a brominated phenolic compound with significant applications in organic synthesis and material science. This compound, characterized by its bromine substitution and methylphenyl group, has garnered attention for its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals are increasingly interested in its synthetic pathways, reactivity, and applications, making it a subject of ongoing study.

The molecular structure of 3-Bromo-5-(3-methylphenyl)phenol features a phenol core substituted with a bromine atom at the 3-position and a 3-methylphenyl group at the 5-position. This arrangement imparts distinct electronic and steric effects, influencing its chemical behavior and interaction with other molecules. The presence of the bromine atom enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

In recent years, the demand for brominated phenolic compounds has surged due to their role in developing high-performance polymers and electronic materials. For instance, 3-Bromo-5-(3-methylphenyl)phenol can serve as a building block for flame-retardant additives or liquid crystal displays (LCDs), aligning with the growing focus on sustainable and functional materials. Its compatibility with green chemistry principles further enhances its appeal, as industries seek eco-friendly alternatives.

Another area of interest is the compound's potential in pharmaceutical research. Brominated phenols are known for their bioactive properties, and 3-Bromo-5-(3-methylphenyl)phenol may contribute to the development of novel antimicrobial or anti-inflammatory agents. Researchers are exploring its structure-activity relationships (SAR) to optimize its efficacy and safety profiles, addressing global challenges like antibiotic resistance.

From a commercial perspective, the synthesis and supply of 3-Bromo-5-(3-methylphenyl)phenol are critical for meeting industrial demands. Manufacturers are optimizing scalable production methods to ensure cost-effectiveness and purity, while adhering to stringent regulatory standards. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its quality, ensuring consistency for end-users.

In conclusion, 3-Bromo-5-(3-methylphenyl)phenol (CAS No. 1261929-64-9) represents a versatile and valuable compound in contemporary chemistry. Its applications span material science, pharmaceuticals, and organic synthesis, driven by its unique structural features and reactivity. As research advances, its role in addressing sustainability and innovation will likely expand, solidifying its importance in scientific and industrial communities.